![molecular formula C8H10ClN3O2 B1511032 5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid hydrochloride CAS No. 264623-56-5](/img/structure/B1511032.png)
5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid hydrochloride
Overview
Description
Scientific Research Applications
Antibacterial Activity
5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine derivatives have shown promise in the field of antibacterial research. For example, Bildirici, Şener, and Tozlu (2007) synthesized derivatives from 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, finding that sulfamide derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Bildirici, Şener, & Tozlu, 2007).
HB-EGF Shedding Inhibition
The compound has been investigated for its potential in inhibiting HB-EGF shedding, which is expected to be effective in treating skin diseases caused by the proliferation of keratinocytes. Yoshiizumi et al. (2003) synthesized various derivatives and found that certain compounds exhibited potent HB-EGF shedding inhibitory activity (Yoshiizumi et al., 2003).
Chemical Synthesis and Molecular Structures
The compound and its derivatives have been used in the synthesis of various heterocyclic compounds, contributing to the understanding of molecular structures and chemical reactions. Nagel et al. (1979) reported on the nuclear magnetic resonance data of pyrido[2,3-B] pyrazines and their σ-adducts with amide ion and water, providing insights into the structural aspects of these compounds (Nagel, Plas, Geurtsen, & Veldhuizen, 1979).
Scaffolding in Drug Discovery
The tetrahydropyrido[3,4-b]pyrazine scaffold has been explored for its potential in drug discovery. Sandford et al. (2005) demonstrated the synthesis of polyfunctional tetrahydropyrido[3,4-b]pyrazine scaffolds from pentafluoropyridine, highlighting their relevance in the development of new chemical entities for the life sciences (Sandford, Slater, Yufit, Howard, & Vong, 2005).
Supramolecular Chemistry
The compound has been utilized in the field of supramolecular chemistry for the formation of complex molecular structures. In a study by Kong et al. (2012), carboxylic acid functionalized ortho-linked oxacalix[2]benzene[2]pyrazines were synthesized, and their hydrogen bond and metal-directed self-assembly were investigated, demonstrating the compound's potential in creating intricate molecular architectures (Kong et al., 2012).
properties
IUPAC Name |
5,6,7,8-tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2.ClH/c12-8(13)6-3-5-7(4-11-6)10-2-1-9-5;/h1-2,6,11H,3-4H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEQLXPOUQUKUBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NCC2=NC=CN=C21)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90741632 |
Source
|
| Record name | 5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90741632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
264623-56-5 |
Source
|
| Record name | 5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90741632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-7-nitro-[1,2,4]triazolo[4,3-a]pyridine](/img/structure/B1510950.png)
![3-Chloro-4-(imidazo[1,2-a]pyridin-7-yloxy)aniline](/img/structure/B1510951.png)
![2-(Trifluoromethyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-one](/img/structure/B1510961.png)
![1h-Pyrrolo[2,3-c]pyridine-7-carboxylic acid,4-methyl-](/img/structure/B1510964.png)
![4-[2-bromo-9-[4-(1,1-dimethylethyl)phenyl]-9H-fluoren-9-yl]-Phenol](/img/structure/B1510976.png)
![6-(1-((tert-Butyldimethylsilyl)oxy)-2-nitropropyl)-[1,2,4]triazolo[1,5-a]pyridine](/img/structure/B1510978.png)
